1,2,3-Thiadiazol-4-amine hydrochloride

• IUPAC Name: thiadiazol-4-amine;hydrochloride
• InChI: InChI=1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H
• InChI Key: FJLNNBXECVFEEL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NS1)N.Cl
• Molecular Formula: C2H4ClN3S
• Molecular Weight: 137.59 g/mol
• CAS RN: 152513-89-8

Description

“1,2,3-Thiadiazol-4-amine hydrochloride” is a chemical compound with the CAS Number: 152513-89-8. It has a molecular weight of 137.59. The IUPAC name for this compound is this compound. It is a solid in physical form.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a general synthesis method for 1,3,4-thiadiazole molecules involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid. It has a molecular weight of 137.59. The IUPAC name for this compound is this compound. The InChI code for “this compound” is 1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H.

Scientific Research Applications

Antimicrobial Applications

Thiadiazoles, including 1,2,3-Thiadiazol-4-amine derivatives, have been studied for their antimicrobial properties. They have shown promise as scaffolds for the development of new antimicrobial agents, with some derivatives exhibiting higher activity than standard drugs (Serban et al., 2018). This suggests their potential in addressing the growing issue of antibiotic resistance.

Corrosion Inhibition

Thiadiazole derivatives have been explored as corrosion inhibitors for metals. Studies involving quantum chemical and molecular dynamics simulation have demonstrated that these compounds can effectively protect metals like iron from corrosion, highlighting their potential in material science and engineering (Kaya et al., 2016).

Anticancer Properties

The antiproliferative and antimicrobial properties of 1,3,4-thiadiazole derivatives have been investigated, with some compounds showing significant activity against cancer cell lines (Gür et al., 2020). This research suggests the potential of thiadiazole derivatives in developing new cancer treatments.

Novel Synthesis Methods

Research has also focused on developing new synthesis methods for thiadiazole derivatives. A study presented a novel approach for synthesizing 1,3,4-thiadiazol-2-amine derivatives in a one-pot manner, which could simplify the production of these compounds for various applications (Kokovina et al., 2021).

Material Science Applications

Thiadiazole cores have been used in the synthesis of organometallic materials, demonstrating their versatility beyond biomedical applications. The coordinating behavior of thiadiazole derivatives with transition metals has been explored, indicating their potential in the development of new materials (Ardan et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling the compound.

Future Directions

The 1,2,3-thiadiazol-4-amine hydrochloride and its derivatives have been the subject of research due to their broad spectrum of biological activities. Future research could explore the 1,2,3-thiadiazol-4-amine structural motifs for potential therapeutic agents.

Mechanism of Action

Target of Action

1,2,3-Thiadiazol-4-amine hydrochloride is a derivative of the 1,3,4-thiadiazole scaffold, which is known to have various biological activities Similar compounds have been reported to interact with biomolecules such as proteins and dna .

Mode of Action

It’s known that derivatives of 1,3,4-thiadiazole can strongly interact with biomolecules (proteins and dna) . This interaction could potentially alter the function of these biomolecules, leading to changes in cellular processes.

Biochemical Pathways

Similar compounds have been reported to inhibit the urease enzyme, which plays a crucial role in the survival of certain microorganisms .

Result of Action

Similar compounds have shown significant antimicrobial activities .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the 1,3,4-thiadiazole ring is relatively stable in aqueous acid solutions but can undergo ring cleavage with an aqueous base .

Biochemical Analysis

Biochemical Properties

It is known that thiadiazole derivatives, which include 1,2,3-Thiadiazol-4-amine hydrochloride, have a broad spectrum of biological activities .

Cellular Effects

Some studies suggest that thiadiazole derivatives can have significant effects on various types of cells . For instance, some thiadiazole derivatives have shown dose-dependent anticancer activities against studied cell lines .

Molecular Mechanism

It is known that thiadiazole derivatives can interact with various biomolecules . For example, some thiadiazole derivatives have been found to inhibit the AKT pathway in cancer cells .

Temporal Effects in Laboratory Settings

Some thiadiazole derivatives have shown changes in their effects over time .

Dosage Effects in Animal Models

It is known that the effects of some thiadiazole derivatives can vary with different dosages .

Metabolic Pathways

It is known that thiadiazole derivatives can interact with various enzymes and cofactors .

Transport and Distribution

It is known that thiadiazole derivatives can interact with various transporters and binding proteins .

Subcellular Localization

It is known that thiadiazole derivatives can have effects on their activity or function depending on their localization within the cell .